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Compound of Interest

Compound Name: N-(Hydroxymethyl)nicotinamide

Cat. No.: B1678751 Get Quote

Technical Support Center: N-
(Hydroxymethyl)nicotinamide
Welcome to the technical support resource for researchers using N-
(Hydroxymethyl)nicotinamide. This guide provides essential information, troubleshooting

advice, and answers to frequently asked questions regarding the potential for this compound to

interfere with biochemical assays.

Frequently Asked Questions (FAQs)
Q1: What is N-(Hydroxymethyl)nicotinamide and what are its primary characteristics?

N-(Hydroxymethyl)nicotinamide, also known as nikethamide or bilamid, is a chemical

compound structurally related to nicotinamide (a form of vitamin B3).[1][2] It is recognized

primarily as an antimicrobial agent.[3][4][5][6] Its key chemical properties are summarized

below.

Table 1: Chemical Properties of N-(Hydroxymethyl)nicotinamide
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Property Value Reference

CAS Number 3569-99-1 [1][5]

Molecular Formula C₇H₈N₂O₂ [1][4][5]

Molecular Weight 152.15 g/mol [1][4][5]

Appearance Crystals

Melting Point 141-154 °C [5][7]

Solubility

Sparingly soluble in cold water

and alcohol; freely soluble in

hot water and alcohol. Soluble

in DMSO.

[4][7]

Q2: Why might N-(Hydroxymethyl)nicotinamide interfere with my biochemical assay?

The primary cause for concern is the N-(hydroxymethyl) group. Compounds with this structure

are known to be adducts of an amide and formaldehyde. In aqueous solutions, such as assay

buffers, N-(Hydroxymethyl)nicotinamide can exist in equilibrium with its constituent

molecules: nicotinamide and formaldehyde. Formaldehyde is a highly reactive small molecule

known to cause significant interference in many biochemical assays.
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Mechanism: Formaldehyde Interference and Scavenging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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